Cas no 15438-65-0 (Carbamic acid,N-(hydroxymethyl)-, methyl ester)

Carbamic acid,N-(hydroxymethyl)-, methyl ester structure

15438-65-0 structure

Product Name:Carbamic acid,N-(hydroxymethyl)-, methyl ester

CAS No:15438-65-0

Molecular Formula:C₃H₇NO₃

Molecular Weight:105.09258

CID:156564

PubChem ID:84909

Carbamic acid,N-(hydroxymethyl)-, methyl ester Properties

Names and Identifiers

- Carbamic acid,N-(hydroxymethyl)-, methyl ester
- methyl (hydroxymethyl)-carbamate
- EINECS 239-449-4
- methyl N-(hydroxymethyl)carbamate
- SCHEMBL606069
- DTXSID7065885
- methyl (hydroxymethyl)carbamate
- D4N7NA3F7X
- Carbamic acid, (hydroxymethyl)-, methyl ester
- methylol methyl carbamate
- NS00025015
- Carbamic acid, N-(hydroxymethyl)-, methyl ester
- Carbamic acid, (hydroxymethyl)-,methyl ester
- UNII-D4N7NA3F7X
- 15438-65-0
- +Expand
- InChIKey： QLIOROOVARTAMQ-UHFFFAOYSA-N
- Inchi： InChI=1S/C3H7NO3/c1-7-3(6)4-2-5/h5H,2H2,1H3,(H,4,6)
- SMILES： OCNC(OC)=O

Computed Properties

Exact Mass: 105.04261
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 105.042593085g/mol
Heavy Atom Count: 7
Complexity: 63.2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.6
Topological Polar Surface Area: 58.6Å²

Experimental Properties

PSA: 58.56

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